Cas no 90-28-8 (2'-Chloro-[1,1'-biphenyl]-3-amine)

2'-Chloro-[1,1'-biphenyl]-3-amine is a biphenyl derivative featuring a chloro substituent at the 2' position and an amino group at the 3 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its biphenyl scaffold offers structural rigidity, while the chloro and amino groups provide reactive sites for further functionalization, such as cross-coupling or condensation reactions. The compound’s well-defined structure and purity make it suitable for applications requiring precise molecular design. Careful handling is recommended due to potential reactivity of the amino group.

2'-Chloro-[1,1'-biphenyl]-3-amine structure

90-28-8 structure

Product Name:2'-Chloro-[1,1'-biphenyl]-3-amine

CAS No:90-28-8

MF:C₁₂H₁₀ClN

MW:203.667501926422

MDL:MFCD06801867

CID:858964

PubChem ID:3265091

Update Time:2025-06-06

2'-Chloro-[1,1'-biphenyl]-3-amine Chemical and Physical Properties

Names and Identifiers

- 2'-Chloro-[1,1'-biphenyl]-3-amine
- 3-(2-CHLOROPHENYL)ANILINE
- BB 0222792
- 2'-chloro[1,1'-biphenyl]-3-amine
- 90-28-8
- CS-0459380
- C78561
- AKOS002678380
- SCHEMBL3363485
- 2'-Chloro-biphenyl-3-amine
- SB77651
- MDL： MFCD06801867
- Inchi： 1S/C12H10ClN/c13-12-7-2-1-6-11(12)9-4-3-5-10(14)8-9/h1-8H,14H2
- InChI Key： JUDKIJJAKYWFKJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 203.0501770g/mol
Monoisotopic Mass: 203.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 26Å²

2'-Chloro-[1,1'-biphenyl]-3-amine Pricemore >>

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